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Compound of Interest

Compound Name: TCS1105

Cat. No.: B168558

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
disposal of TCS1105, a GABAA benzodiazepine receptor (BZR) ligand, ensuring the protection
of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle TCS1105 with appropriate
personal protective equipment (PPE). The compound is classified as a flammable solid, is
harmful if swallowed, and can cause skin and serious eye damage.[1]

Essential PPE includes:

o Flame-retardant antistatic protective clothing[1]
» Protective gloves

o Eye and face protection[1]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of dust.[1] In case of accidental contact, follow these first-aid measures:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and immediately call a poison center or doctor.[1]
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o Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.[1]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[1]

Quantitative Hazard Data for TCS1105

The following table summarizes the key hazard information for TCS1105, providing a quick
reference for risk assessment.

Hazard Classification GHS Statement Precautionary Statement

P210: Keep away from
Flammable Solid, Category 1 H228: Flammable solid heat/sparks/open flames/hot

surfaces. No smoking.[1]

P270: Do not eat, drink or

Acute Toxicity, Oral, Category ) . )
H302: Harmful if swallowed smoke when using this

4
product.[1]

P280: Wear protective
Skin Irritation, Category 2 H315: Causes skin irritation gloves/eye protection/face

protection.[1]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with
Serious Eye Damage, H318: Causes serious eye water for several minutes.
Category 1 damage Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Step-by-Step Disposal Protocol for TCS1105

The disposal of TCS1105 must adhere to federal, state, and local regulations for hazardous
waste. Under no circumstances should it be disposed of down the drain or in the regular trash.

[2][3]

Experimental Protocol for Waste Segregation and Storage:
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Waste Identification: All waste materials contaminated with TCS1105, including unused
product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be
treated as hazardous waste.

Container Selection: Use a designated, leak-proof, and sealable hazardous waste container
that is compatible with the chemical properties of TCS1105.[4] The original container, if in
good condition, is an ideal choice.[5]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "TCS1105," and the associated hazard pictograms (flammable, harmful,
corrosive).[2] The date of waste accumulation should also be included.[2]

Segregation: Store the TCS1105 waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory.[5][6] This area should be away from heat sources and
incompatible materials, such as oxidizing agents, acids, and bases.[5][7]

Storage: Keep the waste container securely closed at all times, except when adding waste.
[5][8] Do not overfill the container; leave at least 5% of headspace to allow for thermal
expansion.[4]

Disposal Request: Once the container is full or has been in storage for the maximum allowed
time (typically up to one year for partially filled containers in an SAA), arrange for
professional waste collection.[5] Complete and submit a hazardous waste disposal form to
your institution's Environmental Health and Safety (EHS) office for pickup by a licensed
hazardous waste disposal company.[2][6]

Mechanism of Action of TCS1105

TCS1105 is a ligand for the GABAA benzodiazepine receptor (BZR). It exhibits functional
selectivity, acting as an agonist at a2 subunit-containing receptors and an antagonist at al
subunit-containing receptors.[9] This dual activity is what underlies its anxiolytic properties
without sedative effects.[9]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b168558?utm_src=pdf-body
https://www.benchchem.com/product/b168558?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b168558?utm_src=pdf-body
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D-yFjwIQf_Tw&q=EgRC5CLEGLW8_8kGIjDNgerPIxKMCl0CJZtZg7i5I7muG8rTznz0U3xmKc_vOkhBiNuEHUvcfKTCdRTYuFoyAnJSWgFD
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D-yFjwIQf_Tw&q=EgRC5CLEGLW8_8kGIjDNgerPIxKMCl0CJZtZg7i5I7muG8rTznz0U3xmKc_vOkhBiNuEHUvcfKTCdRTYuFoyAnJSWgFD
https://www.benchchem.com/product/b168558?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.spectrumchemical.com/media/sds/T1105_AGHS.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.clinicallab.com/a-lab-s-guide-to-safe-and-compliant-medical-waste-disposal-28314
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D-yFjwIQf_Tw&q=EgRC5CLEGLW8_8kGIjDNgerPIxKMCl0CJZtZg7i5I7muG8rTznz0U3xmKc_vOkhBiNuEHUvcfKTCdRTYuFoyAnJSWgFD
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b168558?utm_src=pdf-body
https://www.benchchem.com/product/b168558?utm_src=pdf-body
https://www.biocrick.com/TCS-1105-BCC6087.html
https://www.biocrick.com/TCS-1105-BCC6087.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

GABAA Receptor
Antagonist @ Blocks Sedation Pathway |\, sedative Effect
o . Activates Anxiolytic Pathway _ | Anxiolytic Effect
(Reduced Anxiety)

Click to download full resolution via product page

Caption: Mechanism of action of TCS1105 at the GABAA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of TCS1105: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168558#tcs1105-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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